1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid

• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol
• IUPAC Name: 1-[2-amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C14H18ClNO2/c15-11-5-3-4-10(8-11)12(9-16)14(13(17)18)6-1-2-7-14/h3-5,8,12H,1-2,6-7,9,16H2,(H,17,18)
• InChI Key: XXAOQRVVHGPKPE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(CN)C2=CC(=CC=C2)Cl)C(=O)O

Description

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid is an organic compound with a complex structure that includes an amino group, a chlorophenyl group, and a cyclopentane carboxylic acid moiety

Preparation Methods

The synthesis of 1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid typically involves multiple steps. One common synthetic route starts with the preparation of the cyclopentane ring, followed by the introduction of the amino and chlorophenyl groups. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. .

Scientific Research Applications

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in cellular pathways and biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid can be compared with other similar compounds, such as:

1-Aminocyclopropane-1-carboxylic acid: This compound has a similar structure but with a cyclopropane ring instead of a cyclopentane ring.

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopentane-1-carbonitrile: This compound has a different substituent on the cyclopentane ring.

Indole derivatives: These compounds have a different core structure but may share some similar functional groups and biological activities .